Cas no 2097973-30-1 (1-((2,3-Dihydrobenzofuran-5-yl)methyl)pyrrolidin-3-ol)

• Product Name: 1-((2,3-Dihydrobenzofuran-5-yl)methyl)pyrrolidin-3-ol
• CAS No: 2097973-30-1
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 5723646
• PubChem ID: 121215365
• Update Time: 2025-06-09

1-((2,3-Dihydrobenzofuran-5-yl)methyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-((2,3-dihydrobenzofuran-5-yl)methyl)pyrrolidin-3-ol
• starbld0038963
• AKOS026726012
• 2097973-30-1
• 1-(2,3-dihydro-1-benzofuran-5-ylmethyl)pyrrolidin-3-ol
• F6541-4730
• 3-Pyrrolidinol, 1-[(2,3-dihydro-5-benzofuranyl)methyl]-
• 1-((2,3-Dihydrobenzofuran-5-yl)methyl)pyrrolidin-3-ol

• Inchi： 1S/C13H17NO2/c15-12-3-5-14(9-12)8-10-1-2-13-11(7-10)4-6-16-13/h1-2,7,12,15H,3-6,8-9H2
• InChI Key： KSCYQQDWLVMFHO-UHFFFAOYSA-N
• SMILES： OC1CCN(CC2C=CC3=C(CCO3)C=2)C1

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.251±0.06 g/cm3(Predicted)
• Boiling Point: 361.4±30.0 °C(Predicted)
• pka: 14.80±0.20(Predicted)

Additional information on 1-((2,3-Dihydrobenzofuran-5-yl)methyl)pyrrolidin-3-ol

Professional Introduction to Compound with CAS No. 2097973-30-1 and Product Name: 1-((2,3-Dihydrobenzofuran-5-yl)methyl)pyrrolidin-3-ol

1-((2,3-Dihydrobenzofuran-5-yl)methyl)pyrrolidin-3-ol, identified by the CAS number 2097973-30-1, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a dihydrobenzofuran moiety linked to a pyrrolidin-3-ol backbone, has garnered attention due to its structural complexity and potential biological activity. The unique combination of these heterocyclic structures suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation in medicinal chemistry.

The dihydrobenzofuran scaffold is a well-known pharmacophore found in numerous bioactive compounds, exhibiting properties that can modulate various biological pathways. Specifically, the aromatic system of dihydrobenzofuran contributes to hydrophobic interactions and can serve as a platform for further functionalization. In contrast, the pyrrolidin-3-ol group introduces a secondary amine and an alcohol moiety, which are frequently involved in hydrogen bonding and salt formation. This dual functionality makes the compound an intriguing candidate for developing small-molecule inhibitors or modulators.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of such compounds with biological targets. The structural features of 1-((2,3-Dihydrobenzofuran-5-yl)methyl)pyrrolidin-3-ol suggest potential interactions with enzymes or receptors involved in metabolic pathways, inflammation, or neurodegeneration. For instance, the alcohol group at the 3-position of the pyrrolidine ring could engage in hydrogen bonding with polar residues in protein active sites, while the aromatic ring system could stack against hydrophobic pockets.

In the context of drug discovery, the synthesis of derivatives of 1-((2,3-Dihydrobenzofuran-5-yl)methyl)pyrrolidin-3-ol has been explored to optimize pharmacokinetic properties and enhance binding specificity. Modifications such as halogenation at the benzofuran ring or substitution at the pyrrolidine nitrogen can fine-tune electronic and steric interactions with biological targets. These strategies align with contemporary trends in medicinal chemistry, where structure-based design and ligand-based approaches are integrated to develop novel therapeutics.

The compound's relevance is further underscored by its potential applications in treating neurological disorders. The pyrrolidin-3-ol moiety is commonly found in psychoactive drugs due to its ability to cross the blood-brain barrier and interact with neurotransmitter systems. Early studies on structurally related compounds have hinted at their role in modulating serotonin or dopamine receptors, which are implicated in conditions such as depression, anxiety, and cognitive dysfunction. While further research is needed to elucidate the exact mechanism of action for 1-((2,3-Dihydrobenzofuran-5-yl)methyl)pyrrolidin-3-ol, its chemical framework suggests promising avenues for therapeutic intervention.

From a synthetic perspective, the preparation of 1-((2,3-Dihydrobenzofuran-5-yl)methyl)pyrrolidin-3-ol involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include Friedel-Crafts acylation to introduce the benzofuran moiety followed by nucleophilic substitution or condensation reactions to form the pyrrolidine core. Advances in catalytic systems and green chemistry principles have made these synthetic routes more efficient and sustainable. For example, transition-metal-catalyzed cross-coupling reactions can streamline bond formations while minimizing waste generation.

The compound's physicochemical properties also play a critical role in its formulation and delivery. Parameters such as solubility, stability under storage conditions, and metabolic degradation rates must be carefully considered to ensure efficacy and safety. Computational tools like Quantitative Structure-AProperty Relationships (QSPR) have been employed to predict these properties based on molecular structure. Such predictions guide experimental design and help prioritize compounds for further development.

In conclusion,1-((2,3-Dihydrobenzofuran-5-ylmethyl)pyrrolidin--ol (CAS No. 20979730--31) represents a compelling target for medicinal chemists seeking novel bioactive molecules. Its unique structural features offer opportunities for designing drugs with targeted biological effects, particularly in neurological disorders where modulation of neurotransmitter systems is crucial. As research progresses, synthetic improvements, computational modeling, and preclinical evaluations will continue to refine our understanding of this compound's potential applications in human health care.